3-(3-chloro-4-methoxyphenyl)-N-(3-methoxypropyl)-4-oxo-3,4-dihydroquinazoline-7-carboxamide

Specification

• Molecular Formula: C20H20ClN3O4
• Molecular Weight: 401.8 g/mol
• IUPAC Name: 3-(3-chloro-4-methoxyphenyl)-N-(3-methoxypropyl)-4-oxoquinazoline-7-carboxamide
• Standard InChI: InChI=1S/C20H20ClN3O4/c1-27-9-3-8-22-19(25)13-4-6-15-17(10-13)23-12-24(20(15)26)14-5-7-18(28-2)16(21)11-14/h4-7,10-12H,3,8-9H2,1-2H3,(H,22,25)
• Standard InChI Key: OZIVYNYTOYUTAJ-UHFFFAOYSA-N
• Canonical SMILES: COCCCNC(=O)C1=CC2=C(C=C1)C(=O)N(C=N2)C3=CC(=C(C=C3)OC)Cl

Introduction

3-(3-chloro-4-methoxyphenyl)-N-(3-methoxypropyl)-4-oxo-3,4-dihydroquinazoline-7-carboxamide is a complex organic compound with a molecular weight of 401.8 g/mol and a molecular formula of C20H20ClN3O4. This compound belongs to the quinazoline class, which is known for its diverse biological activities, including anticancer, anti-inflammatory, and antimicrobial properties.

Synthesis and Preparation

The synthesis of quinazoline derivatives typically involves condensation reactions between appropriate precursors. For 3-(3-chloro-4-methoxyphenyl)-N-(3-methoxypropyl)-4-oxo-3,4-dihydroquinazoline-7-carboxamide, the synthesis might involve reacting a 3-chloro-4-methoxyaniline derivative with a quinazoline precursor in the presence of a suitable catalyst and solvent.

Biological Activities

Quinazoline derivatives are known for their potential biological activities, including anticancer, anti-inflammatory, and antimicrobial effects. While specific data on 3-(3-chloro-4-methoxyphenyl)-N-(3-methoxypropyl)-4-oxo-3,4-dihydroquinazoline-7-carboxamide is limited, its structural features suggest it could exhibit similar properties.

Research Findings and Applications

Research on quinazoline compounds often focuses on their potential therapeutic applications. Studies typically involve in vitro and in vivo testing to evaluate efficacy and safety. For 3-(3-chloro-4-methoxyphenyl)-N-(3-methoxypropyl)-4-oxo-3,4-dihydroquinazoline-7-carboxamide, detailed research findings are not readily available, but its structural similarity to other active quinazolines suggests potential for further investigation.